Cas no 19550-14-2 (4,4-dimethylhexan-3-one)

• Product Name: 4,4-dimethylhexan-3-one
• CAS No: 19550-14-2
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD00048620
• CID: 173621
• PubChem ID: 140549
• Update Time: 2025-06-20

4,4-dimethylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone,4,4-dimethyl-
• 4,4-dimethylhexan-3-one
• 3-Hexanone,4,4-dimethyl
• 4,4-Dimethyl-3-hexanone
• 4,4-dimethyl-hexan-3-one
• Aethyl-tert.-amyl-keton
• Aethyl-tert.-pentyl-keton
• Ethyl 1,1-dimethylpropyl ketone
• Ethyl tert-pentyl ketone
• YEDJXYBDQSVPFJ-UHFFFAOYSA-N
• FT-0727100
• DTXSID60173224
• 19550-14-2
• SCHEMBL269386
• EN300-345051
• 3-Hexanone, 4,4-dimethyl-
• AKOS006272080

• MDL： MFCD00048620
• Inchi： 1S/C8H16O/c1-5-7(9)8(3,4)6-2/h5-6H2,1-4H3
• InChI Key： YEDJXYBDQSVPFJ-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)(C)CC

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.8285
• Melting Point: -32.24°C (estimate)
• Boiling Point: 151.05°C
• Flash Point: 34.4°C
• Refractive Index: 1.4208
• PSA: 17.07000
• LogP: 2.40170